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Compound of Interest

Compound Name: LYG-409
Cat. No.: B15542169
Get Quote
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Application Notes and Protocols: LYG-409

For Researchers, Scientists, and Drug Development Professionals

Abstract

LYG-409 is a potent and selective, orally active molecular glue degrader of the G1 to S phase
transition 1 (GSPT1) protein.[1][2] It demonstrates significant anti-tumor activity in preclinical
models of acute myeloid leukemia and prostate cancer by inducing the degradation of GSPT1.
[1][2][3] These application notes provide detailed protocols for the solubilization, storage, and
experimental use of LYG-409 for both in vitro and in vivo studies, facilitating its application in
research and drug development.

Physicochemical Properties
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Property Value Reference
Molecular Formula C25H20F3N306 [1]
Molecular Weight 515.44 g/mol [1]

CAS Number 3053857-55-6 [1]

Target GSPT1 Degrader (Molecular (2]

Glue)
Purity >98% [3]
Solubility

LYG-409 exhibits distinct solubility profiles in various solvents, which is critical for the
preparation of stock and working solutions for different experimental settings.

itro Solubil

Solvent Concentration Notes

Ultrasonic treatment is
DMSO 100 mg/mL (194.01 mM) required for complete
dissolution.[1]

In Vivo Vehicle Formulations

For animal studies, LYG-409 can be formulated in the following vehicles to achieve a clear

solution.

Vehicle Composition Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

) =5 mg/mL (9.70 mM)
saline

10% DMSO, 90% corn oil =5 mg/mL (9.70 mM)

Storage and Stability
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Proper storage of LYG-409 is essential to maintain its chemical integrity and biological activity.

Form Storage Temperature Stability
Powder -20°C 3 years
4°C 2 years

In Solvent (DMSO) -80°C 6 months
-20°C 1 month

Handling Recommendations:

Upon receipt, store the compound as a powder at -20°C.
e For solutions, it is recommended to prepare and use them on the same day.

« |f stock solutions need to be prepared in advance, aliquot them into tightly sealed vials to
avoid repeated freeze-thaw cycles and store at -80°C.

» Before use, allow the product to equilibrate to room temperature for at least one hour prior to
opening the vial.[3]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution of LYG-409 in DMSO.

Materials:

LYG-409 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Ultrasonic water bath
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Procedure:
o Equilibrate the LYG-409 vial to room temperature.

e Weigh the desired amount of LYG-409 powder. For example, to prepare 1 mL of a 10 mM
stock solution, use 0.515 mg of LYG-409 (Molecular Weight: 515.44).

e Add the appropriate volume of DMSO to the LYG-409 powder. For a 10 mM stock, this would
be 0.1940 mL for 1 mg of compound.[1]

o Vortex the solution briefly.

e Place the vial in an ultrasonic water bath and sonicate until the solution is clear and all solid
has dissolved.[1]

 Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

» Store the aliquots at -80°C for up to 6 months.

Preparation of Working Solutions for Cell-Based Assays
Procedure:

e Thaw a frozen aliquot of the LYG-409 DMSO stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations.

e Ensure the final concentration of DMSO in the cell culture medium is consistent across all
experimental conditions and does not exceed a level that is toxic to the cells (typically
<0.5%).

Preparation of Dosing Solutions for In Vivo Experiments

This protocol describes the preparation of a 5 mg/mL dosing solution of LYG-409 for oral
administration in animal models.

Vehicle Formulation: 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline.
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Procedure:

» Prepare the required volume of the vehicle by sequentially adding and mixing the
components: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

» Weigh the appropriate amount of LYG-409 powder.
e Add the LYG-409 powder to the prepared vehicle.

o Vortex and sonicate the mixture until a clear solution is obtained. The solubility is at least 5
mg/mL.[1]

o Administer the freshly prepared solution to the animals.

Mechanism of Action and Signaling Pathway

LYG-409 acts as a molecular glue, inducing the proximity between the E3 ubiquitin ligase
complex and the target protein GSPT1. This induced proximity leads to the ubiquitination and
subsequent proteasomal degradation of GSPT1, resulting in the inhibition of tumor cell

proliferation.

LYG-409 Action

Cellular Consequence
E3 Ubiquitin Ternary Complex GSPT1 . GSPT1 Inhibition of
Ligase (E3-LYG409-GSPT1) Ubiquitination Degradation Tumor Cell Proliferation

Click to download full resolution via product page
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Caption: Mechanism of action of LYG-409 as a GSPT1 molecular glue degrader.

Experimental Workflow

The following diagram outlines a general workflow for evaluating the efficacy of LYG-409.
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Caption: General experimental workflow for LYG-409 evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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